Cas no 2228530-58-1 (1-ethylcyclobutane-1-sulfonamide)

1-Ethylcyclobutane-1-sulfonamide is a specialized sulfonamide derivative characterized by its cyclobutane ring structure with an ethyl substituent at the 1-position. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The sulfonamide functional group enhances its utility in drug design, offering opportunities for hydrogen bonding and interactions with biological targets. Its compact cyclobutane framework may contribute to improved metabolic stability and selectivity in therapeutic applications. The compound’s structural features make it a valuable candidate for further exploration in organic synthesis and bioactive compound development.
1-ethylcyclobutane-1-sulfonamide structure
2228530-58-1 structure
Product Name:1-ethylcyclobutane-1-sulfonamide
CAS No:2228530-58-1
MF:C6H13NO2S
MW:163.23792052269
CID:6406523
PubChem ID:165697766
Update Time:2025-10-30

1-ethylcyclobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-ethylcyclobutane-1-sulfonamide
    • EN300-2002188
    • 2228530-58-1
    • Cyclobutanesulfonamide, 1-ethyl-
    • Inchi: 1S/C6H13NO2S/c1-2-6(4-3-5-6)10(7,8)9/h2-5H2,1H3,(H2,7,8,9)
    • InChI Key: ZROOZEHTLPKDDF-UHFFFAOYSA-N
    • SMILES: C1(CC)(S(N)(=O)=O)CCC1

Computed Properties

  • Exact Mass: 163.06669983g/mol
  • Monoisotopic Mass: 163.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 276.3±23.0 °C(Predicted)
  • pka: 10.79±0.20(Predicted)

1-ethylcyclobutane-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2002188-0.05g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
0.05g
$1620.0 2023-09-16
Enamine
EN300-2002188-0.1g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
0.1g
$1697.0 2023-09-16
Enamine
EN300-2002188-0.25g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
0.25g
$1774.0 2023-09-16
Enamine
EN300-2002188-0.5g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
0.5g
$1851.0 2023-09-16
Enamine
EN300-2002188-1.0g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
1g
$1929.0 2023-06-01
Enamine
EN300-2002188-2.5g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
2.5g
$3782.0 2023-09-16
Enamine
EN300-2002188-5.0g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
5g
$5594.0 2023-06-01
Enamine
EN300-2002188-10.0g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
10g
$8295.0 2023-06-01
Enamine
EN300-2002188-1g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
1g
$1929.0 2023-09-16
Enamine
EN300-2002188-5g
1-ethylcyclobutane-1-sulfonamide
2228530-58-1
5g
$5594.0 2023-09-16

1-ethylcyclobutane-1-sulfonamide Related Literature

Additional information on 1-ethylcyclobutane-1-sulfonamide

Professional Introduction to 1-ethylcyclobutane-1-sulfonamide (CAS No: 2228530-58-1)

1-ethylcyclobutane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 2228530-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This sulfonamide derivative features a cyclobutane ring substituted with an ethyl group at the 1-position and a sulfonamide functional group at the 1-position of the ring. The unique structural configuration of this compound imparts distinct chemical and pharmacological properties, making it a subject of interest for various research applications.

The sulfonamide moiety, characterized by the -SO₂NH₂ group, is well-documented for its role as a pharmacophore in numerous therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the development of drugs targeting infectious diseases, metabolic disorders, and inflammatory conditions. In the case of 1-ethylcyclobutane-1-sulfonamide, the cyclobutane ring introduces rigidity to the molecular structure, which can influence both the solubility and binding affinity of the compound. This structural feature is particularly relevant in drug design, where optimal binding to biological targets is crucial for efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-ethylcyclobutane-1-sulfonamide with potential biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression and inflammatory responses. The ethyl substituent on the cyclobutane ring is thought to modulate the electronic properties of the sulfonamide group, potentially enhancing its interaction with specific amino acid residues in protein targets. Such insights have guided experimental investigations into optimizing the compound's pharmacological profile.

In vitro studies have begun to explore the pharmacokinetic properties of 1-ethylcyclobutane-1-sulfonamide, including its solubility, stability, and metabolic pathways. The cyclobutane ring's hydrophobic nature may influence its distribution within biological systems, while the sulfonamide group could undergo hydrolysis or conjugation reactions, affecting its bioavailability. These factors are critical considerations in drug development, as they determine how effectively a compound reaches its target site and remains active within the body.

The synthesis of 1-ethylcyclobutane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the cyclobutane core with high enantiomeric purity if needed. The introduction of the sulfonamide group typically involves nucleophilic substitution or sulfonylation reactions, which must be optimized to minimize side products.

Current research in medicinal chemistry emphasizes the development of novel sulfonamide derivatives with improved therapeutic profiles. 1-ethylcyclobutane-1-sulfonamide represents an interesting case study due to its structural complexity and potential biological activity. By modifying substituents on the cyclobutane ring or exploring different sulfonamide derivatives, chemists aim to discover compounds with enhanced efficacy, reduced toxicity, or targeted action against specific diseases.

The role of computational tools in drug discovery has been instrumental in identifying promising candidates like 1-ethylcyclobutane-1-sulfonamide. Machine learning algorithms can analyze large datasets of chemical structures and their biological activities to predict novel derivatives with desirable properties. This approach has accelerated the process of identifying lead compounds for further development, reducing both time and costs associated with traditional screening methods.

As research progresses, 1-ethylcyclobutane-1-sulfonamide may find applications beyond academic research, potentially entering preclinical studies for evaluating its therapeutic potential. Collaborations between synthetic chemists and biologists are essential for translating laboratory findings into tangible medical benefits. The compound's unique structural features offer opportunities for developing drugs that address unmet medical needs by targeting specific disease mechanisms.

In conclusion, 1-ethylcyclobutane-1-sulfonamide (CAS No: 2228530-58-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its sulfonamide functionality combined with a cyclobutane ring provides a foundation for designing molecules with tailored biological activities. Ongoing research efforts aim to elucidate its pharmacological properties further, paving the way for novel therapeutic interventions.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd